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A Comparative Guide to PCTFE and PEEK for
Cryogenic Applications
In the demanding environments of cryogenic applications, material selection is paramount.

Researchers, scientists, and drug development professionals require materials that maintain

their integrity and performance at extremely low temperatures. Two prominent high-

performance polymers, Polychlorotrifluoroethylene (PCTFE) and Polyetheretherketone

(PEEK), are often considered for these applications. This guide provides an objective

comparison of their mechanical properties at cryogenic temperatures, supported by available

experimental data, to aid in making informed material choices.

Executive Summary
Both PCTFE and PEEK exhibit enhanced strength and stiffness at cryogenic temperatures

compared to their properties at ambient conditions. PCTFE, a fluoropolymer, is renowned for its

excellent performance at extremely low temperatures, maintaining a degree of ductility. PEEK,

a high-performance thermoplastic, is known for its exceptional mechanical strength and

dimensional stability over a wide temperature range, including cryogenic conditions. The choice

between them often depends on the specific requirements of the application, such as the need

for ductility, impact resistance, or performance under load.
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Mechanical Properties at Cryogenic vs. Ambient
Temperatures
The following tables summarize the available quantitative data for the mechanical properties of

PCTFE and PEEK at both ambient and cryogenic temperatures. It is important to note that

direct comparative data at the same cryogenic temperature is limited in publicly available

literature. The data presented is compiled from various sources and should be used as a

reference for comparison.

Table 1: Mechanical Properties of PCTFE at Ambient and Cryogenic Temperatures

Property Test Method
Ambient
Temperature
(~23°C / 73°F)

Cryogenic
Temperature (77K /
-196°C)

Tensile Strength ASTM D638 31 - 41 MPa[1] ~179 MPa[2]

Flexural Modulus ASTM D790 1.2 - 1.8 GPa[1]
Data not readily

available

Elongation at Break ASTM D638 80 - 250%[1]

Data not readily

available, but noted to

retain ductility[3]

Izod Impact Strength

(Notched)
ASTM D256 133 - 187 J/m[1][4]

Data not readily

available

Coefficient of Linear

Thermal Expansion

(CLTE)

ASTM D696 70 x 10⁻⁶ /°C[1]

Data not readily

available for this

specific range

Table 2: Mechanical Properties of PEEK at Ambient and Cryogenic Temperatures
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Property Test Method
Ambient
Temperature
(~23°C / 73°F)

Cryogenic
Temperature (~77K
/ -196°C)

Tensile Strength ASTM D638 95 - 110 MPa[3][5]

Data not readily

available, but

generally increases

Flexural Modulus ASTM D790 3.7 - 4.1 GPa[6][7]

Data not readily

available, but

generally increases

Elongation at Break ASTM D638 20 - 40%[5][7]
Decreases, material

becomes more brittle

Izod Impact Strength

(Notched)
ASTM D256 85 J/m[3]

Data not readily

available, but

generally decreases

Coefficient of Linear

Thermal Expansion

(CLTE)

ASTM D696 2.6 x 10⁻⁵ in/in/°F[8]

Data not readily

available for this

specific range

Experimental Protocols
The mechanical properties listed above are typically determined using standardized test

methods from ASTM International. For cryogenic testing, these standard procedures are

adapted by conducting the tests within a cryogenic chamber or dewar filled with a cryogenic

fluid like liquid nitrogen.

ASTM D638: Tensile Properties of Plastics
This test determines the force required to break a specimen and the extent to which the

specimen stretches or elongates to that breaking point.

Specimen Preparation: Dumbbell-shaped specimens are injection molded or machined from

a sheet of the material.
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Testing Apparatus: A universal testing machine (UTM) equipped with a load cell and an

extensometer is used. For cryogenic testing, the setup is enclosed within a thermal chamber

capable of maintaining the desired low temperature.

Procedure:

The specimen is securely held by grips in the UTM.

The cryogenic chamber is cooled to the target temperature (e.g., 77K with liquid nitrogen).

The specimen is pulled apart at a constant rate of crosshead movement until it fractures.

The load and displacement are continuously recorded to generate a stress-strain curve,

from which tensile strength, modulus, and elongation at break are calculated.

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics
This test measures the force required to bend a beam under a three-point loading condition.

Specimen Preparation: Rectangular bar specimens are used.

Testing Apparatus: A UTM with a three-point bend fixture. The fixture and specimen are

placed inside a cryogenic chamber.

Procedure:

The specimen is placed on two supports.

A load is applied to the center of the specimen at a specified rate.

The load and deflection are recorded until the specimen breaks or reaches a maximum

strain.

Flexural strength and flexural modulus are calculated from the load-deflection curve.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASTM D256: Determining the Izod Pendulum Impact
Resistance of Plastics
This test measures the impact energy absorbed by a specimen when struck by a swinging

pendulum.

Specimen Preparation: A notched rectangular bar is used.

Testing Apparatus: An Izod impact tester. For cryogenic conditions, the specimen is

conditioned at the desired temperature in a separate chamber and then quickly transferred to

the tester.

Procedure:

The specimen is clamped in a vertical position.

A pendulum of a specific weight is released from a set height, striking the notched side of

the specimen.

The energy absorbed by the specimen during the break is measured by the height to

which the pendulum swings after impact.

ASTM D696: Coefficient of Linear Thermal Expansion of
Plastics
This test measures the change in length of a material per unit length for a one-degree change

in temperature.

Specimen Preparation: A specimen of a specific length is prepared.

Testing Apparatus: A dilatometer, which is a device for measuring small changes in length.

The dilatometer is placed in a temperature-controlled chamber.

Procedure:

The specimen is placed in the dilatometer.
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The temperature is slowly and uniformly changed over the desired range (e.g., from room

temperature down to cryogenic temperatures).

The change in the specimen's length is continuously measured.

The coefficient of linear thermal expansion is calculated from the change in length and the

change in temperature.

Material Selection Pathway for Cryogenic
Applications
The following diagram illustrates a simplified decision-making process for selecting between

PCTFE and PEEK for cryogenic applications based on their key mechanical properties.

Key Performance Indicators

Cryogenic Application Requirement

Need for Ductility / Impact Resistance?

High Load Bearing Capacity?

Select PCTFE

Yes

Select PEEK

No (More Brittle)

Lower Load Applications

Yes (Higher Strength & Stiffness)

Click to download full resolution via product page

Caption: Decision pathway for selecting PCTFE vs. PEEK in cryogenic environments.

Conclusion
Both PCTFE and PEEK are viable material candidates for a wide range of cryogenic

applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b104687?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PCTFE stands out for its ability to retain a degree of ductility and toughness at extremely low

temperatures, making it a suitable choice for applications requiring sealing, flexibility, and

impact resistance, such as in cryogenic valve seats and seals.[1][9]

PEEK, on the other hand, offers superior mechanical strength and stiffness, which are further

enhanced at cryogenic temperatures. This makes it ideal for load-bearing components where

dimensional stability and high strength are critical. However, it's important to consider that

PEEK becomes more brittle at these low temperatures.

Ultimately, the optimal material selection will depend on a thorough analysis of the specific

mechanical and thermal demands of the intended cryogenic application. This guide provides a

foundational comparison to assist researchers and professionals in navigating this critical

decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104687#mechanical-properties-of-pctfe-compared-
to-peek-at-cryogenic-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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